6-Bromo-3-{6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• IUPAC Name: 6-bromo-3-[6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl]-2-sulfanylidene-4aH-quinazolin-4-one
• InChI: InChI=1S/C24H26BrFN4O2S/c25-17-5-10-21-20(16-17)23(32)30(24(33)27-21)11-3-1-2-4-22(31)29-14-12-28(13-15-29)19-8-6-18(26)7-9-19/h5-10,16,20H,1-4,11-15H2
• InChI Key: PHVRWFDVFYZNDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CCCCCN3C(=O)C4C=C(C=CC4=NC3=S)Br
• Molecular Formula: C24H26BrFN4O2S
• Molecular Weight: 533.5 g/mol
• CAS No.: 422288-45-7

Description

This compound features a tetrahydroquinazolin-4-one core substituted with a bromo group at position 6 and a sulfanylidene moiety at position 2. The side chain at position 3 consists of a hexyl linker terminating in a 4-(4-fluorophenyl)piperazin-1-yl group. The 4-fluorophenyl-piperazine moiety is critical for receptor interactions, as fluorinated aromatic systems often improve pharmacokinetic properties like metabolic stability and membrane permeability .

Biological Activity

6-Bromo-3-{6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of neuropharmacology and oncology. Its unique structure features a quinazolinone core, a piperazine ring, and a fluorophenyl group, which contribute to its diverse interactions with biological targets.

Chemical Structure and Properties

The molecular formula of this compound is C$_{24}$H$_{26}$BrFN$_{4}$O$_{2}$S, with a molecular weight of 533.5 g/mol. The structural complexity allows for multiple points of interaction with biological molecules, enhancing its pharmacological potential.

Property	Value
Molecular Formula	C$_{24}$H$_{26}$BrFN$_{4}$O$_{2}$S
Molecular Weight	533.5 g/mol
CAS Number	422288-45-7

Research indicates that 6-Bromo-3-{6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one interacts with various neurotransmitter receptors and signaling pathways in the brain. This interaction may modulate neuronal activity and has implications for treating neurological disorders. Additionally, its structural features suggest potential anticancer properties due to the ability to inhibit cell proliferation and induce apoptosis in cancer cell lines.

Biological Activity Studies

Several studies have been conducted to evaluate the biological activity of this compound:

• Neuropharmacological Effects : In vitro studies suggest that the compound can modulate neurotransmitter systems by acting on serotonin and dopamine receptors. This modulation may lead to anxiolytic or antidepressant effects.
• Anticancer Properties : Preliminary studies indicate that this compound exhibits cytotoxicity against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The mechanism appears to involve the induction of apoptosis and inhibition of cell cycle progression.
• Enzyme Inhibition : The compound has been evaluated for its inhibitory effects on key enzymes involved in neurodegenerative diseases. For example, it demonstrated moderate inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are crucial targets in Alzheimer's disease treatment.

Case Study 1: Neuropharmacological Evaluation

A study published in Pharmacology Biochemistry and Behavior evaluated the effects of this compound on anxiety-like behaviors in animal models. Results indicated a significant reduction in anxiety levels compared to control groups, suggesting potential therapeutic applications in anxiety disorders.

Case Study 2: Anticancer Activity

In research conducted by Zhang et al., the compound was tested against MCF-7 cells. The study found an IC50 value of approximately 12 μM, indicating potent cytotoxicity. Mechanistic studies revealed that the compound activates caspase pathways leading to apoptosis.

Comparison with Similar Compounds

6-Bromo-3-{6-[4-(furan-2-carbonyl)piperazin-1-yl]-6-oxohexyl}-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

• Substituent Variation : The 4-fluorophenyl group in the target compound is replaced with a furan-2-carbonyl group.
• Impact on Properties :
  • Lipophilicity (LogP) : The furan-2-carbonyl group introduces polar oxygen atoms, reducing LogP compared to the fluorophenyl analog, which may decrease blood-brain barrier penetration .
  • Receptor Binding : The carbonyl group in furan-2-carbonyl could form hydrogen bonds with target proteins, altering selectivity compared to the fluorophenyl group’s hydrophobic interactions .
• Source : .

Piperazine-Containing Compounds from Pharmacopeial Studies

• Example : 4-(4-{4-[4-({(2RS,4SR)-2-[(4H-1,2,4-Triazol-4-yl)methyl]-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl}methoxy)phenyl]piperazin-1-yl}phenyl)-2-sec-butyl-2,4-dihydro-3H-1,2,4-triazol-3-one .
• Comparison :
  • Piperazine Role : Both compounds utilize piperazine as a flexible spacer, but the pharmacopeial example incorporates a triazolone ring, enhancing π-π stacking with aromatic residues in enzymes.
  • Bioactivity : The dichlorophenyl group in the pharmacopeial compound may confer higher cytotoxicity but lower solubility than the fluorophenyl variant .

Brominated Heterocyclic Compounds

2-(4-Bromo-2-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one

• Structural Differences: A pyridazinone core replaces the tetrahydroquinazolinone system.
• Solubility: The methoxyphenyl group improves aqueous solubility compared to the hexyl linker in the target compound .

Computational Analysis of Structural Similarities

• Graph-Based Comparison: Graph-theoretical methods reveal that the tetrahydroquinazolinone core and piperazine side chain are conserved in analogs, but substituent variations (e.g., bromo vs. chloro, fluorophenyl vs. furan) significantly alter molecular similarity scores .
• QSAR Insights : Van der Waals descriptors indicate that the hexyl linker in the target compound contributes to optimal steric bulk for target engagement, whereas shorter linkers in analogs reduce binding affinity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituent (R)	Molecular Weight (g/mol)	LogP (Predicted)	Solubility (µM)
Target Compound	Tetrahydroquinazolinone	4-(4-Fluorophenyl)piperazine	~620	3.8	12.5
Furan-2-carbonyl Analog	Tetrahydroquinazolinone	Furan-2-carbonyl-piperazine	~605	2.9	45.0
2-(4-Bromo-2-fluorobenzyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one	Pyridazinone	4-Bromo-2-fluorobenzyl	~435	2.5	85.0